Cas no 455330-42-4 (Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI) structure
455330-42-4 structure
Product Name:Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI)
CAS No:455330-42-4
MF:C11H17NO3
MW:211.257583379745
CID:327889
PubChem ID:11171844
Update Time:2025-04-19

Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI)
    • QGAMBGGFAOFTCM-QMMMGPOBSA-N
    • (R)-tert-Butyl(4-oxocyclohex-2-en-1-yl)carbamate
    • (R)-tert-Butyl (4-oxocyclohex-2-en-1-yl)carbamate
    • 455330-42-4
    • SCHEMBL6917362
    • TERT-BUTYL N-[(1R)-4-OXOCYCLOHEX-2-EN-1-YL]CARBAMATE
    • tert-butyl [(1R)-4-oxocyclohex-2-en-1-yl]carbamate
    • G61088
    • Inchi: 1S/C11H17NO3/c1-11(2,3)15-10(14)12-8-4-6-9(13)7-5-8/h4,6,8H,5,7H2,1-3H3,(H,12,14)/t8-/m0/s1
    • InChI Key: QGAMBGGFAOFTCM-QMMMGPOBSA-N
    • SMILES: O(C(N[C@H]1C=CC(CC1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 211.12084340g/mol
  • Monoisotopic Mass: 211.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.4Ų
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